N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide

• IUPAC Name: N-[2-(2-oxopropylsulfanyl)-1,3-benzothiazol-6-yl]acetamide
• InChI: InChI=1S/C12H12N2O2S2/c1-7(15)6-17-12-14-10-4-3-9(13-8(2)16)5-11(10)18-12/h3-5H,6H2,1-2H3,(H,13,16)
• InChI Key: UKDHGPMQDFLKSK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CSC1=NC2=C(S1)C=C(C=C2)NC(=O)C
• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol

Description

N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide (abbreviated as OPA) is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. In medicine, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In agriculture, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to inhibit the activity of certain enzymes involved in the biosynthesis of plant cell walls, leading to cell death.
Biochemical and Physiological Effects:
N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to have a variety of biochemical and physiological effects. In medicine, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to reduce inflammation, oxidative stress, and cell proliferation. In agriculture, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to inhibit the growth of weeds and fungi. In environmental science, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to remove heavy metals from wastewater and soil.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide is its versatility, as it can be used in a wide range of scientific research applications. It is also relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, one of the limitations of N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide is its potential toxicity, as it has been shown to have cytotoxic effects on certain cell types.

Future Directions

There are several future directions for N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide research. In medicine, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide could be further studied for its potential use in treating inflammatory diseases and cancer. In agriculture, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide could be further studied for its potential use in developing new pesticides that are more environmentally friendly. In environmental science, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide could be further studied for its potential use in removing other types of pollutants from wastewater and soil.
In conclusion, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide is a versatile chemical compound that has potential applications in various fields such as medicine, agriculture, and environmental science. Its synthesis method is relatively simple, and it has been extensively studied for its potential biochemical and physiological effects. While there are limitations to its use, the future directions for N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide research are promising, and it could be a valuable tool for advancing scientific research in a variety of fields.

Synthesis Methods

N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide can be synthesized by the reaction of 2-mercaptobenzothiazole with acetic anhydride and propionic acid. The reaction is carried out under reflux conditions, and the product is obtained in high yield and purity. N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide is a white crystalline solid that is soluble in organic solvents such as chloroform, methanol, and ethanol.

Scientific Research Applications

N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been extensively studied for its potential applications in various fields. In medicine, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a diagnostic tool for detecting cancer cells. In agriculture, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been shown to have herbicidal and fungicidal properties, making it a potential candidate for developing new pesticides. In environmental science, N-{2-[(2-oxopropyl)thio]-1,3-benzothiazol-6-yl}acetamide has been studied for its potential use in wastewater treatment and environmental remediation.